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Compound of Interest

Compound Name: Vitamin B15

Cat. No.: B577764 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of "Vitamin B15," also known as pangamic acid, requires a cautious

approach due to its undefined chemical identity and regulatory status. For researchers,

scientists, and drug development professionals, ensuring safety and compliance is paramount.

This guide provides a procedural framework for the disposal of substances identified as

Vitamin B15 or pangamic acid.

Understanding the Challenge: An Unidentified
Substance
"Vitamin B15" is not a scientifically recognized vitamin. The Food and Drug Administration

(FDA) has stated that the identity of "pangamic acid" has not been established and has

recommended seizing any chemicals advertised as such on the grounds that they are unsafe

for use.[1] Commercially available products labeled as "Vitamin B15" or "pangamic acid" may

contain a variety of substances, and their exact composition is often unknown. This ambiguity

necessitates treating the substance as potentially hazardous.

Core Disposal Principle: Assume Potential Hazard
Given the lack of a definitive chemical identity and the potential for harmful impurities, all

materials labeled as "Vitamin B15" or "pangamic acid" should be handled and disposed of as a

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b577764?utm_src=pdf-interest
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pangamic_acid
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


potentially hazardous chemical waste. This conservative approach minimizes risks to personnel

and the environment.

Step-by-Step Disposal Protocol
Consult Your Institution's Environmental Health and Safety (EHS) Office: This is the most

critical step. Your EHS office will have specific protocols for the disposal of unknown or

unclassified chemicals and can provide guidance based on local, state, and federal

regulations.

Review the Safety Data Sheet (SDS): If an SDS is available for the specific product you are

using, it should be the primary source of information for handling and disposal. However, be

aware that SDSs for pangamic acid can be inconsistent, with some lacking complete

information.[2] One available SDS suggests that the material can be disposed of by removal

to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.

[2]

Segregate and Label Waste:

Do not mix "Vitamin B15" waste with other chemical waste streams unless explicitly

instructed to do so by your EHS office.

Collect all solid and liquid waste containing pangamic acid in a dedicated, properly sealed,

and clearly labeled hazardous waste container.

The label should include:

The words "Hazardous Waste"

The name of the substance ("Pangamic Acid" or "Vitamin B15")

The date accumulation started

The primary hazards associated with the material (if known, otherwise state "Unknown

Hazards")

Your name and laboratory contact information
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Arrange for Professional Disposal: Contact your institution's hazardous waste management

provider to schedule a pickup. Do not attempt to dispose of "Vitamin B15" down the drain or

in regular trash. While some non-hazardous laboratory waste can be disposed of in this

manner, the uncertain nature of pangamic acid makes this inappropriate and potentially a

regulatory violation.

Logical Workflow for Disposal Decision-Making
Caption: Logical workflow for the safe disposal of Vitamin B15/Pangamic Acid.

Summary of Key Considerations
Aspect Recommendation Rationale

Classification
Treat as potentially hazardous

waste.

The chemical identity is not

standardized, and some

formulations may contain

harmful substances.[1][3][4]

Primary Disposal Route
Professional hazardous waste

disposal service.

Ensures compliance with

regulations and minimizes

environmental and health

risks.

Institutional Guidance
Always consult your EHS office

first.

They provide the definitive

procedures for your specific

location and circumstances.

SDS Information

Use as a primary guide if

available, but be aware of

potential inconsistencies.

SDSs for pangamic acid are

not uniform in their

recommendations.[2]

On-site Treatment

Do not attempt to neutralize or

treat "Vitamin B15" waste in

the lab.

The unknown composition

makes any reaction

unpredictable and potentially

dangerous.

By adhering to these conservative procedures, laboratory professionals can ensure the safe

and compliant disposal of "Vitamin B15" or pangamic acid, thereby protecting themselves,

their colleagues, and the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pangamic_acid
https://www.webmd.com/vitamins/ai/ingredientmono-490/pangamic-acid
https://www.rxlist.com/supplements/pangamic_acid.htm
https://www.chemicalbook.com/msds/pangamic-acid.pdf
https://www.benchchem.com/product/b577764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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